7-fluoro-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one

• IUPAC Name: 7-fluoro-5-(4-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C15H10F2N2O/c16-10-3-1-9(2-4-10)15-12-7-11(17)5-6-13(12)19-14(20)8-18-15/h1-7H,8H2,(H,19,20)
• InChI Key: WBETYPMCGDQJDB-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(C=C(C=C2)F)C(=N1)C3=CC=C(C=C3)F
• Molecular Formula: C15H10F2N2O
• Molecular Weight: 272.25 g/mol
• CAS No.: 152720-50-8

Description

7-Fluoro-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one is a fluorinated derivative of the 1,4-benzodiazepine class, characterized by a partially saturated diazepine ring fused to a benzene core. Key structural features include:

• Position 7: A fluorine atom replaces a hydrogen atom on the benzene ring.
• Position 5: A 4-fluorophenyl group (para-substituted fluorophenyl) is attached.
• Core structure: The 2,3-dihydro-1H-1,4-benzodiazepin-2-one scaffold contains a ketone group at position 2 and two nitrogen atoms in the seven-membered diazepine ring.

The molecular formula is C₁₅H₁₀F₂N₂O, with a calculated molecular weight of 272.27 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-fluoro-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one typically involves the following steps:

Formation of the Benzodiazepine Core: The initial step involves the cyclization of an appropriate ortho-diamine with a suitable carbonyl compound, such as a diketone or an aldehyde, under acidic or basic conditions.

Introduction of Fluorine Atoms: Fluorination can be achieved using reagents like Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions to introduce the fluorine atoms at the desired positions on the benzodiazepine core and the phenyl ring.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of this compound would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions for larger batches, ensuring consistent quality control, and implementing efficient purification methods to meet regulatory standards.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the nitrogen atoms or the phenyl ring, using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed to modify the benzodiazepine core, using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium methoxide (NaOCH3), potassium tert-butoxide (KOtBu)

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can lead to the formation of dihydro derivatives.

Scientific Research Applications

7-fluoro-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one has several applications in scientific research:

Chemistry: Used as a model compound to study the effects of fluorine substitution on the reactivity and stability of benzodiazepines.

Biology: Investigated for its interactions with biological targets, such as GABA receptors, to understand its potential as a therapeutic agent.

Medicine: Explored for its anxiolytic, sedative, and anticonvulsant properties, contributing to the development of new medications.

Industry: Utilized in the synthesis of other fluorinated benzodiazepines and related compounds for pharmaceutical applications.

Mechanism of Action

The mechanism of action of 7-fluoro-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one involves its interaction with the gamma-aminobutyric acid (GABA) receptors in the central nervous system. By binding to these receptors, the compound enhances the inhibitory effects of GABA, leading to sedative, anxiolytic, and anticonvulsant effects. The presence of fluorine atoms can influence the binding affinity and selectivity of the compound for different subtypes of GABA receptors.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Pharmacological Differences

The table below compares the target compound with structurally related benzodiazepines, focusing on substituents, molecular weight, and pharmacological properties derived from available evidence:

Compound Name	5-Substituent	7-Substituent	Additional Groups	Molecular Weight (g/mol)	Pharmacological Notes
Target Compound	4-Fluorophenyl	Fluoro	None	272.27	Hypothesized anxiolytic/sedative; fluorine may enhance metabolic stability.
Lorazepam (7-chloro-5-(2-chlorophenyl)-3-hydroxy-...)	2-Chlorophenyl	Chloro	3-Hydroxy	320.17	Long-acting (72 h); treats anxiety, seizures; administered IV/IM/IN.
5-Phenyl-7-(trifluoromethyl)-...	Phenyl	Trifluoromethyl	None	304.27	Bulkier CF₃ group may reduce receptor binding efficiency.
Methylclonazepam (5-(2-chlorophenyl)-1-methyl-7-nitro-...)	2-Chlorophenyl	Nitro	1-Methyl	(Not reported)	Nitro group increases electron-withdrawing effects; potential analgesic/anticonvulsant.
7-Chloro-5-(o-fluorophenyl)-3-hydroxy-... (Flurazepam metabolite)	o-Fluorophenyl	Chloro	3-Hydroxy	(Not reported)	Hydroxy group facilitates solubility; shorter half-life than Lorazepam.
7-Chloro-5-(o-fluorophenoxy)-1-methyl-...	o-Fluorophenoxy	Chloro	1-Methyl	(Not reported)	Phenoxy group introduces steric hindrance; structural novelty.

Key Observations:

Substituent Position and Electronic Effects: The target compound’s para-fluorophenyl group at position 5 contrasts with ortho-substituted phenyl groups in Lorazepam and . Para substitution may reduce steric hindrance, improving receptor interaction. Fluorine at position 7 (vs.

Functional Group Impact :

• Hydroxy groups (e.g., Lorazepam, ) improve solubility but may shorten half-life due to rapid conjugation and excretion .
• Nitro groups () confer strong electron-withdrawing effects, altering metabolic pathways and stability.

Synthetic Considerations: Fluorinated analogs (e.g., target compound) likely require specialized fluorination reagents, as seen in isostructural compound syntheses (). Methyl and phenoxy derivatives () introduce synthetic challenges due to steric effects .

Pharmacological Hypotheses :

• The target compound’s lack of a 3-hydroxy group (unlike Lorazepam) suggests a different metabolic profile, possibly avoiding glucuronidation pathways .
• Dual fluorine substitution may enhance GABA-A receptor subtype selectivity , though specific binding data are unavailable in the evidence.